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Compound of Interest

Compound Name: Izuforant

Cat. No.: B12394326 Get Quote

Introduction
Izuforant (also known as JW1601) is a potent and selective antagonist of the histamine H4

receptor (H4R).[1][2] The H4 receptor is a G protein-coupled receptor primarily expressed on

cells of hematopoietic origin, including mast cells, eosinophils, T cells, and dendritic cells.[3][4]

[5] By blocking the action of histamine at this receptor, Izuforant inhibits downstream signaling

cascades involved in immune cell chemotaxis, cytokine production, and inflammation. This

makes Izuforant a valuable tool for researchers in immunology, inflammation, and drug

development to investigate the role of the H4 receptor in various physiological and pathological

processes such as allergies, asthma, and atopic dermatitis. These application notes provide a

detailed protocol for the solubilization and use of Izuforant in in vitro cell culture assays.

Physicochemical Properties of Izuforant
A summary of the key physicochemical properties of Izuforant is presented below for easy

reference.
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Property Value Reference

Molecular Formula C₁₂H₁₂BrN₇

Molecular Weight 334.17 g/mol

Mechanism of Action
Selective Histamine H4

Receptor (H4R) Antagonist

IC₅₀ 36 nM (for human H4R)

Recommended Solvent Dimethyl sulfoxide (DMSO)

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months

Experimental Protocols
Preparation of Izuforant Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of Izuforant in DMSO. It is

critical to use high-purity, anhydrous DMSO to ensure the stability and solubility of the

compound.

Materials:

Izuforant powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional)

Procedure:
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Weighing: Accurately weigh out 3.34 mg of Izuforant powder and transfer it to a sterile vial.

Perform this step in a chemical fume hood and use appropriate personal protective

equipment (PPE).

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the Izuforant powder.

Mixing: Cap the vial securely and vortex thoroughly for 2-3 minutes until the powder is

completely dissolved.

Warming/Sonication (if necessary): If the compound does not dissolve completely at room

temperature, warm the solution briefly in a water bath at 37°C or sonicate for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months). Avoid repeated freeze-thaw

cycles.

Preparation of Working Solutions for Cell Culture
This protocol details the serial dilution of the DMSO stock solution into aqueous cell culture

medium to achieve the desired final concentration for treating cells.

Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Precipitation: Izuforant is hydrophobic and may precipitate when diluted into aqueous

media. To minimize this, pre-warm the cell culture medium to 37°C and add the Izuforant
stock solution dropwise while gently vortexing or swirling the medium.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Izuforant stock solution at room

temperature.
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Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in pre-warmed (37°C) cell culture medium. For example, to prepare a 100 µM

working solution from a 10 mM stock, dilute the stock 1:100 (e.g., add 10 µL of 10 mM stock

to 990 µL of medium).

Final Dilution: Add the required volume of the intermediate or stock solution to the cell culture

plates containing cells and medium to achieve the desired final concentration. For example,

to achieve a final concentration of 1 µM in a well containing 1 mL of medium, add 10 µL of

the 100 µM intermediate solution.

Mix Gently: Gently swirl the plate to ensure even distribution of the compound in the wells.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to a separate set of wells to account for any effects of the solvent on the cells.

Visualizations
Histamine H4 Receptor Signaling Pathway
The histamine H4 receptor is a Gi-protein coupled receptor. Upon binding of its ligand,

histamine, the receptor initiates a signaling cascade that results in the inhibition of adenylyl

cyclase, leading to decreased intracellular cAMP levels. As an antagonist, Izuforant prevents

histamine from binding to the receptor, thereby blocking this downstream signaling and its

associated inflammatory responses.
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Mechanism of Izuforant as an H4R antagonist.

General Experimental Workflow
The following diagram outlines a typical workflow for conducting a cell culture assay to evaluate

the effects of Izuforant.
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Workflow for an in vitro cell culture assay using Izuforant.

Safety and Handling Precautions
Izuforant is intended for research use only. Standard laboratory safety practices should be

followed when handling this compound.
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound powder in a chemical fume hood to avoid inhalation.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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